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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the available toxicological data for
2-Methyl-5-cyclohexylpentanol (CAS No. 1141487-54-8).[1][2] Also known by synonyms such
as 5-cyclohexyl-2-methylpentan-1-ol and the trade name SymDeo® B125, this synthetic
alcohol is primarily utilized in the cosmetics industry as a deodorant, skin conditioning, and skin
protecting agent.[3][4][5] This document synthesizes acute toxicity data, discusses its
mechanism of action as a microbiome-friendly deodorant active, and outlines relevant
experimental protocols based on standardized guidelines. Due to the limited publicly available
data, this guide also highlights significant data gaps in the toxicological profile, particularly
concerning chronic exposure, genotoxicity, carcinogenicity, and reproductive toxicity.

Chemical and Physical Properties

2-Methyl-5-cyclohexylpentanol is an organic compound with the molecular formula C12H240
and a molecular weight of 184.32 g/mol .[2] It is a liquid used in a variety of personal care
products, including antiperspirants, deodorants, body sprays, and powders.[6]

Toxicological Data
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The available toxicological data for 2-Methyl-5-cyclohexylpentanol is primarily focused on acute
toxicity and its effects on aquatic organisms. Information regarding long-term or repeated
exposure is not readily available in the public domain.

Human Health Effects

Publicly accessible information on the comprehensive toxicological profile for human health is
limited. The Environmental Working Group (EWG) Skin Deep® database assigns 2-Methyl-5-
cyclohexylpentanol a low hazard score for cancer, allergies, immunotoxicity, and developmental
and reproductive toxicity, but critically notes that this is based on a lack of available data.[6]

The acute toxicity of 2-Methyl-5-cyclohexylpentanol has been evaluated via oral and dermal
routes. The substance is considered to have low acute toxicity based on these studies. A safety
data sheet for the commercial product SYMDEO® B125 indicates that it may be harmful if
swallowed or in contact with the skin.

Endpoint Species Route Value Reference
LD50 Rat Oral > 2000 mg/kg bw  [7]
LD50 Rat Dermal > 2000 mg/kg bw  [7]

Table 1: Acute Toxicity of 2-Methyl-5-cyclohexylpentanol

Direct contact with the eyes may cause temporary irritation. Specific data from standardized
skin and eye irritation tests are not available in the reviewed literature.

There is a significant lack of publicly available data for the following critical toxicological
endpoints:

Repeated Dose Toxicity (Sub-acute, Sub-chronic, Chronic)

Genotoxicity/Mutagenicity

Carcinogenicity

Reproductive and Developmental Toxicity
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e Skin Sensitization

Ecotoxicological Effects

2-Methyl-5-cyclohexylpentanol is classified under the Globally Harmonized System (GHS) as
H400 (Very toxic to aquatic life) and H410 (Very toxic to aquatic life with long lasting effects).[2]

Test

Endpoint Species Duration Value o Reference
Guideline
Desmodesmu
EC10 s subspicatus 72 hours 0.564 mg/L OECD 201 [7]
(Green algae)
Desmodesmu
EC50 s subspicatus 72 hours 1.03 mg/L OECD 201 [7]

(Green algae)

Table 2: Aquatic Toxicity of 2-Methyl-5-cyclohexylpentanol

Mechanism of Action (Deodorant)

The primary application of 2-Methyl-5-cyclohexylpentanol is as a deodorant active. Its
mechanism relies on its antimicrobial and anti-biofilm properties. Unlike broad-spectrum
antimicrobials such as triclosan, it has been shown to be "microbiome-friendly.” It selectively
targets the skin microbiota responsible for the decomposition of odorless components in sweat
into malodorous molecules, without significantly disrupting the natural balance of the axillary
microbiome.
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Conventional Antimicrobial (e.g., Triclosan)  2-Methyl-5-cyclohexylpentanol (SymDeo® B125)

Broad-Spectrum Selective Antimicrobial Odorless Sweat
Antimicrobial Activity (Lipids, Proteins)

leads to maintains electively inhibits is decomposed by
\ Y Y Y
l Significant Disruption of l l Minimal Impact on l Malodor-Causing l
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Malodorous Compounds
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Start: Select Dose Level
(e.g., 2000 mg/kg)
Dose 3 Animals
(Single Oral Gavage)

:

Observe for Mortality/Toxicity
(48 hours)

Mortality Check

0 or|1 death 2 or 3 deaths

Endpoint Reached
LD50 > 2000 mg/kg

Stop Test or
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Continue Observation
(Total 14 Days)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b8338738?utm_src=pdf-body-img
https://www.benchchem.com/product/b8338738?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8338738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. (R,S)-5-cyclohexyl-2-methyl-pentan-1-ol CAS#: 1141487-54-8 [m.chemicalbook.com]

2. 2-Methyl 5-cyclohexylpentanol | C12H240 | CID 44192644 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 3. 2-methyl-5-cyclohexyl pentanol, 1141487-54-8 [thegoodscentscompany.com]
e 4. 2-Methyl 5-Cyclohexylpentanol (with Product List) [incidecoder.com]

e 5. cosmileeurope.eu [cosmileeurope.eu]

e 6. ewg.org [ewg.org]

e 7. 0ecd.org [oecd.org]

« To cite this document: BenchChem. [Toxicological Profile of 2-Methyl-5-cyclohexylpentanol:
An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8338738#toxicological-profile-of-2-methyl-5-
cyclohexylpentanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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